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Compound of Interest

Compound Name: 5,7-Dihydroxy-4-Methylphthalide

Cat. No.: B057823

CAS Number: 27979-57-3
Chemical Formula: CoHsOa

Molecular Weight: 180.16 g/mol

Abstract

5,7-Dihydroxy-4-methylphthalide is a key biosynthetic intermediate of mycophenolic acid
(MPA), a potent immunosuppressant. This technical guide provides an in-depth overview of its
chemical properties, synthesis, biological activities, and its role in the mycophenolic acid
biosynthetic pathway. Detailed experimental protocols, quantitative biological data, and
spectroscopic information are presented to support researchers in drug discovery and
development.

Chemical and Physical Properties

5,7-Dihydroxy-4-methylphthalide is a phthalide derivative with two hydroxyl groups and a
methyl group attached to the benzene ring. Its structure plays a crucial role in its biological
activity and its function as a precursor in the biosynthesis of more complex natural products.[1]

[2]
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Property Value Reference

5,7-dihydroxy-4-methyl-1(3H)-
IUPAC Name , [1]
isobenzofuranone

5,7-Dihydroxy-4-

Synonyms methylisobenzofuran-1(3H)- [1]
one
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Melting Point >250 °C (decomposes)

Soluble in DMSO and

Solubility i
methano

INChI=1S/C9H804/c1-4-5-3-
InChl 13-9(12)8(5)7(11)2- 2]
6(4)10/h2,10-11H,3H2,1H3

GXYQICKPCCBIIX-
InChlKey [2]
UHFFFAOYSA-N

SMILES Cclc(0O)cc2C(=0)0Cc2cl0 [2]

Biosynthesis of Mycophenolic Acid

5,7-Dihydroxy-4-methylphthalide is a critical intermediate in the fungal biosynthesis of
mycophenolic acid.[3][4][5] The pathway involves a series of enzymatic reactions, starting from
acetyl-CoA and malonyl-CoA.

Mycophenolic Acid Biosynthesis Pathway

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://precision.fda.gov/ginas/app/ui/substances/c33fd0b0-2788-4d33-953b-7d9c60f08a54
https://precision.fda.gov/ginas/app/ui/substances/c33fd0b0-2788-4d33-953b-7d9c60f08a54
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/c33fd0b0-2788-4d33-953b-7d9c60f08a54
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/c33fd0b0-2788-4d33-953b-7d9c60f08a54
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/c33fd0b0-2788-4d33-953b-7d9c60f08a54
https://www.benchchem.com/product/b057823?utm_src=pdf-body
https://www.pnas.org/doi/10.1073/pnas.1821932116
https://www.biorxiv.org/content/10.1101/524025v1.full-text
https://www.researchgate.net/figure/Biosynthesis-of-mycophenolic-acid_fig4_283263368
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

g
&
T
2
£
4

Click to download full resolution via product page

Caption: Biosynthetic pathway of Mycophenolic Acid from primary metabolites.

Biological Activity

5,7-Dihydroxy-4-methylphthalide exhibits a range of biological activities, including
immunosuppressive and antimicrobial properties.

Immunosuppressive Activity

The compound has been shown to inhibit the proliferation of lymphocytes, a key aspect of the
immunosuppressive effect of its downstream product, mycophenolic acid.

Assay Cell Type Stimulant ICso Reference
Lymphocyte Mouse Splenic
Y .p y P LPS 3 UM [6]
Proliferation Lymphocytes
Lymphocyte Mouse Splenic )

) i Concanavalin A 17 uM [6]
Proliferation Lymphocytes

Antimicrobial Activity

5,7-Dihydroxy-4-methylphthalide has demonstrated activity against pathogenic fungi.
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Organism Assay ICs0 / MIC Reference
Cryptococcus Antifungal

o ICs0 = 18.08 pg/mL [6]
neoformans Susceptibility

Experimental Protocols
Synthesis of 5,7-Dihydroxy-4-methylphthalide

Several synthetic routes to 5,7-Dihydroxy-4-methylphthalide have been reported. A common
method involves the aromatization of a cyclohexanedione derivative, followed by a series of

functional group manipulations.[7]

Example Synthetic Workflow:
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Caption: Generalized synthetic workflow for 5,7-Dihydroxy-4-methylphthalide.

A detailed experimental protocol for a five-step synthesis from 3,5-dimethoxybenzyl alcohol has
also been described, with an overall yield of 72%.[7]

Lipopolysaccharide (LPS)-Induced Lymphocyte
Proliferation Assay
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This assay is used to evaluate the immunosuppressive activity of compounds by measuring
their effect on the proliferation of B-lymphocytes stimulated by LPS.

Protocol Outline:
o Cell Preparation: Isolate splenocytes from a mouse and prepare a single-cell suspension.
o Cell Seeding: Seed the splenocytes in a 96-well plate at a density of 5 x 10° cells/well.

o Compound Treatment: Add varying concentrations of 5,7-Dihydroxy-4-methylphthalide to
the wells.

o Stimulation: Add LPS to the wells at a final concentration of 10 pg/mL.
 Incubation: Incubate the plate for 48 hours at 37°C in a humidified 5% CO: incubator.

e Proliferation Measurement: Add [3H]-thymidine to each well and incubate for another 18
hours. Harvest the cells and measure the incorporation of [3H]-thymidine using a scintillation
counter.

» Data Analysis: Calculate the ICso value, which is the concentration of the compound that
inhibits cell proliferation by 50%.

Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum of a closely related compound, 5-hydroxy-7-methoxy-4-methylphthalide,
in DMSO-de shows characteristic signals for the methyl, methoxy, methylene, and aromatic
protons.[8][9] While a detailed spectrum for 5,7-Dihydroxy-4-methylphthalide is not readily
available in the provided results, the expected signals would include:

A singlet for the methyl group protons.

A singlet for the methylene protons of the lactone ring.

A singlet for the aromatic proton.

Broad singlets for the two hydroxyl protons.
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Mass Spectrometry (MS)

The mass spectrum of 5-hydroxy-7-methoxy-4-methylphthalide shows a [M+H]* ion at m/z
195.0, consistent with a molecular weight of 194 Da.[10] For 5,7-Dihydroxy-4-
methylphthalide, the expected [M+H]* ion would be at m/z 181.05. The fragmentation pattern
would likely involve losses of water, carbon monoxide, and the methyl group.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the hydroxyl (O-H
stretch, broad), lactone carbonyl (C=0 stretch, strong), and aromatic (C=C stretch) functional
groups.

Safety and Handling

There is no specific safety data sheet (SDS) available for 5,7-Dihydroxy-4-methylphthalide in
the provided search results. However, based on its chemical structure and the SDS for similar
compounds, the following precautions should be taken:

» Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact
with skin and eyes.

o Storage: Store in a cool, dry place, away from incompatible materials such as strong
oxidizing agents.

o Toxicity: The toxicological properties have not been fully investigated. Handle with care and
assume it may be harmful if swallowed, inhaled, or in contact with skin.

Conclusion

5,7-Dihydroxy-4-methylphthalide is a molecule of significant interest due to its role as a key
intermediate in the biosynthesis of the immunosuppressant mycophenolic acid. Its own
inherent biological activities, though modest, provide a basis for further investigation and
potential derivatization in drug discovery programs. This technical guide consolidates the
available information on its chemistry, biology, and experimental methodologies to serve as a
valuable resource for the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057823#5-7-dihydroxy-4-methylphthalide-cas-
number-27979-57-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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